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Compound of Interest

Compound Name: Undecane-1,4-diol

Cat. No.: B15342853

Disclaimer: No specific Safety Data Sheet (SDS) for Undecane-1,4-diol was readily available.
The following safety recommendations are based on the safety data for an analogous
chemical, 1,4-Butanediol, and general best practices for handling laboratory chemicals.[1][2][3]
[4] It is imperative to conduct a thorough risk assessment before handling Undecane-1,4-diol
and to consult with your institution's environmental health and safety department for specific
guidance.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Undecane-1,4-diol. It outlines the necessary
personal protective equipment (PPE), operational procedures, and disposal plans to ensure
safe laboratory practices.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety when handling
Undecane-1,4-diol. The following table summarizes the recommended PPE based on the
safety profile of 1,4-Butanediol.[1][2][3][4]
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

To protect eyes from splashes
and vapors. Standard

eyeglasses are not sufficient.

[2]

Skin Protection

- Gloves: Chemically resistant
gloves (e.g., nitrile). Inspect
gloves for integrity before each
use. - Lab Coat: A standard lab
coat should be worn and

buttoned.

To prevent skin contact with
the chemical.[2][3]
Contaminated clothing should
be removed and laundered

before reuse.

Respiratory Protection

- Use in a well-ventilated area
or a chemical fume hood. - If
ventilation is inadequate or
there is a risk of aerosol or
mist formation, a NIOSH-
approved respirator with an
appropriate organic vapor

cartridge may be necessary.

To minimize inhalation of
vapors or mists, which may

cause drowsiness or dizziness.

[2]14]

Operational Plan: Step-by-Step Chemical Handling

Workflow

A systematic approach to handling Undecane-1,4-diol from receipt to disposal is crucial for

maintaining a safe laboratory environment.

[EEN

N

. Storage:

. Receiving and Inspection:

Verify that the label is intact and legible.

Log the chemical into your laboratory's inventory system.

Upon receipt, inspect the container for any signs of damage or leakage.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, acids, and acid chlorides.[3]

Keep the container tightly closed when not in use.[1][3]

Ensure the storage area is clearly labeled with the chemical name and any associated
hazards.

. Handling and Use:

Always handle Undecane-1,4-diol in a well-ventilated area, preferably within a chemical
fume hood.[1]

Wear the appropriate PPE as detailed in the table above.
Avoid direct contact with skin and eyes, and prevent inhalation of any vapors or mists.[4]
Do not eat, drink, or smoke in the area where the chemical is being handled.[1]
Wash hands thoroughly after handling.[1][4]
. Spill Management:

In case of a small spill, absorb the material with an inert absorbent such as sand or
vermiculite.

Collect the absorbed material into a suitable container for disposal.
For larger spills, evacuate the area and follow your institution's emergency procedures.
. Disposal:

Dispose of waste Undecane-1,4-diol and any contaminated materials as hazardous waste.

[31[5]

Follow all local, state, and federal regulations for chemical waste disposal.[5]
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e Do not pour down the drain unless specifically authorized by your institution's environmental
health and safety office.[4]

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for handling Undecane-1,4-
diol in a laboratory setting.
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Caption: Workflow for handling Undecane-1,4-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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